Cas no 129-74-8 (Buclizine dihydrochloride)

• Product Name: Buclizine dihydrochloride
• CAS No: 129-74-8
• MF: C₂₈H₃₅Cl₃N₂
• MW: 505.949904680252
• MDL: MFCD00242700
• CID: 36238
• PubChem ID: 329825975
• Update Time: 2025-11-05

Buclizine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-(tert-Butyl)benzyl)-4-((4-chlorophenyl)(phenyl)methyl)piperazine dihydrochloride
• 1-[(4-Chlorophenyl)phenylmethyl]-4-[[4-(tert-butyl)phenyl]methyl]piperazine dihydrochloride
• Buclizine Dihydrochloride
• 1-(4-(tert-Butyl)benzyl)-4-((4-chlorophenyl)-(phenyl)methyl)piperazine dihydrochloride
• BUCLIZINE HCl
• 1-(p-Chloro-α-phenylbenzyl)-4-(p-tert-butylbenzyl)piperazine
• 1-(p-Chlorobenzhydryl)-4-(p-tert-butylbenzyl)-diethylenediamine hydrochloride
• 1-[(4-Chlorophenyl)phenylmethyl]-4-[[4-(1,1-dimethylethyl)phenyl]methyl]-piperazine dihydrochloride
• Buclina
• Longifene
• Posdel
• UCB-4445
• Vibazine hydrochloride
• Vibazine
• softran
• aphilanr
• buclodin
• BUCLIZINE 2HCL
• 1-(4-(tert-Butyl)
• BUCLIZINE, DIHYDROCHLORIDE
• FT-0663892
• BUCLIZINE HYDROCHLORIDE (MART.)
• NSC-25141
• BCP0726000050
• HY-A0128A
• Bucladin-S
• Buclizine hydrochloride [USAN]
• AKOS016004771
• NSC25141
• 1-(4-tert-butylbenzyl)-4-((4-chlorophenyl)(phenyl)methyl)piperazinediium dichloride
• Vibazine (TN)
• BCP22428
• Aphilan
• Buclizine hydrochloride
• Piperazine, 1-((4-chlorophenyl)phenylmethyl)-4-((4-(1,1-dimethylethyl)phenyl)methyl)-, dihydrochloride, (+)-
• 1-(p-tert-Butylbenzyl)-4-(p-chlorodiphenylmethyl)piperazine dihydrochloride
• (rs)-1-(4-t-butylbenzyl)-4-(4-chlorobenzhydryl) piperazine dihydrochloride
• AC-32891
• Tox21_110023
• BCP9000459
• 1-(4-tert-butylbenzyl)-4-((4-chlorophenyl)(phenyl)methyl)piperazine dihydrochloride
• Bucladin
• CHEBI:61193
• Buclizine hydrochloride (USAN)
• Bucladin S
• BUCLIZINE HYDROCHLORIDE [ORANGE BOOK]
• BUCLIZINE HYDROCHLORIDE [MART.]
• Histabutyzine hydrochloride
• A 7668
• 1-(p-tert-Butylbenzyl)-4-(p-chloro-.alpha.-phenylbenzyl)piperazine dihydrochloride
• 1-[(4-tert-butylphenyl)methyl]-4-[(4-chlorophenyl)-phenylmethyl]piperazine;dihydrochloride
• 5-Isopropyl-2-methoxyphenylboronicacid
• C28H35Cl3N2
• D02089
• 1-(4-tert-butylbenzyl)-4-[(4-chlorophenyl)(phenyl)methyl]piperazine dihydrochloride
• 1-(4-(tert-Butyl)benzyl)-4-((4-chlorophenyl)(phenyl)methyl)piperazinedihydrochloride
• CAS-129-74-8
• Q27130875
• Buclizine dihydrochloride, >=98% (HPLC)
• CHEMBL2360580
• 129-74-8
• Piperazine, 1-(p-tert-butylbenzyl)-4-(p-chloro-alpha-phenylbenzyl)-, dihydrochloride
• Buclizine hydrochloride, (+)-
• UCB 4445
• 58FQD093NU
• 1-(p-Chlorobenzhydryl)-4-(p-t-butylbenzyl)diethylenediamine dihydrochloride
• EINECS 204-962-4
• MFCD00242700
• 1-[(4-tert-butylphenyl)methyl]-4-[(4-chlorophenyl)(phenyl)methyl]piperazine dihydrochloride
• KS-1250
• 163837-36-3
• 1-(p-tert-Butylbenzyl)-4-(p-chloro-alpha-phenylbenzyl)piperazine dihydrochloride
• 163837-35-2
• 1-(4-tert-butylbenzyl)-4-[(4-chlorophenyl)(phenyl)methyl]piperazinediium dichloride
• Piperazine, 1-[(4-chlorophenyl)phenylmethyl]-4-[[4-(1,1-dimethylethyl)phenyl]methyl]-, dihydrochloride
• UCB4445
• Postafeno
• EN300-7418198
• 7139-55-1
• V4OCE982YU
• 1-p-Chlorobenzhydryl-4-p-(t)-butylbenzylpiperazine dihydrochloride
• Aphilan R
• BUCLIZINE HYDROCHLORIDE [WHO-DD]
• Piperazine, 1-((4-chlorophenyl)phenylmethyl)-4-((4-(1,1-dimethylethyl)phenyl)methyl)-, hydrochloride (1:2)
• Buclizine hydrochloride, (-)-
• UNII-58FQD093NU
• Buclizine (dihydrochloride)
• NSC 25141
• DTXCID3025091
• Piperazine, 1-((4-chlorophenyl)phenylmethyl)-4-((4-(1,1-dimethylethyl)phenyl)methyl)-, dihydrochloride, (-)-
• s4140
• EOP5593FPH
• CS-0019690
• UNII-V4OCE982YU
• Perlapine, >=98% (HPLC)
• DTXSID5045091
• BUCLIZINE HYDROCHLORIDE [VANDF]
• NCGC00013315-01
• NS00079550
• UNII-EOP5593FPH
• Histabutyzine dihydrochloride
• BUCLIZINE DIHYDROCHLORIDE [MI]
• Piperazine, 1-((4-chlorophenyl)phenylmethyl)-4-((4-(1,1-dimethylethyl)phenyl)methyl)-, dihydrochloride
• J-005711
• SCHEMBL123751
• DA-71801
• SDBHDSZKNVDKNU-UHFFFAOYSA-N
• G60925
• 204-962-4
• FB146989
• Buclizine dihydrochloride

• MDL： MFCD00242700
• Inchi： 1S/C28H33ClN2.2ClH/c1-28(2,3)25-13-9-22(10-14-25)21-30-17-19-31(20-18-30)27(23-7-5-4-6-8-23)24-11-15-26(29)16-12-24;;/h4-16,27H,17-21H2,1-3H3;2*1H
• InChI Key： SDBHDSZKNVDKNU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C1C=CC=CC=1)N1CCN(CC2C=CC(=CC=2)C(C)(C)C)CC1.Cl.Cl

Computed Properties

• Exact Mass: 504.18700
• Monoisotopic Mass: 504.187
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 514
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 6.5A^2

Experimental Properties

• Color/Form: Off white powder
• Melting Point: 230-240°C
• Boiling Point: 520.1°C at 760 mmHg
• Flash Point: 268.3 °C
• PSA: 6.48000
• LogP: 8.02450

Buclizine dihydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on Buclizine dihydrochloride

Buclizine Dihydrochloride: A Comprehensive Overview

Buclizine dihydrochloride, with the CAS number 129-74-8, is a compound that has garnered significant attention in the fields of pharmacology and chemistry. This compound is a derivative of buclidine, and its dihydrochloride form is widely recognized for its unique properties and applications. The molecule is characterized by its ability to interact with various biological systems, making it a subject of interest in both academic and industrial research.

The chemical structure of buclidine dihydrochloride consists of a bicyclic framework with specific functional groups that contribute to its pharmacological activity. Recent studies have highlighted its potential as a modulator of ion channels, particularly in the context of nervous system disorders. This has led to investigations into its role in treating conditions such as epilepsy and chronic pain. The compound's ability to influence neuronal signaling pathways has been a focal point in recent research, with findings suggesting promising therapeutic applications.

One of the most notable advancements in the study of buclidine dihydrochloride involves its use in targeted drug delivery systems. Researchers have explored the possibility of encapsulating this compound within nanocarriers to enhance its bioavailability and reduce systemic side effects. This approach has shown potential in improving the efficacy of treatments for central nervous system disorders, where precise drug delivery is critical.

In addition to its pharmacological applications, buclidine dihydrochloride has also been studied for its role in neuroprotection. Emerging evidence suggests that the compound may possess antioxidant properties, which could be beneficial in mitigating oxidative stress-associated neurodegenerative diseases such as Alzheimer's and Parkinson's. These findings underscore the compound's versatility and its potential impact on multiple therapeutic areas.

The synthesis of buclidine dihydrochloride involves a multi-step process that requires precise control over reaction conditions to ensure optimal yields and purity. Recent advancements in synthetic chemistry have enabled more efficient methods for producing this compound, reducing costs and improving scalability for industrial applications.

From an environmental perspective, the ecological impact of buclidine dihydrochloride has also been a topic of interest. Studies have assessed its biodegradability and toxicity to aquatic organisms, providing valuable insights for regulatory agencies and manufacturers. These assessments are crucial for ensuring the safe handling and disposal of the compound throughout its lifecycle.

In conclusion, buclidine dihydrochloride, with CAS number 129-74-8, represents a multifaceted compound with diverse applications across various scientific domains. Its pharmacological properties, coupled with recent research breakthroughs, position it as a promising candidate for innovative therapeutic interventions. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to the advancement of medicine and chemistry.